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Compound of Interest

Compound Name: Ac-Lys-AMC

CAS No.: 156661-42-6

Cat. No.: B556373

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and optimal plate reader settings for the use

of Acetyl-Lysyl-7-amino-4-methylcoumarin (Ac-Lys-AMC) and its derivatives in fluorescence-

based enzyme assays. The primary application involves a two-step assay for histone

deacetylase (HDAC) and sirtuin activity using the acetylated precursor, Ac-Arg-Gly-Lys(Ac)-

AMC. Additionally, a protocol for a direct single-step assay for trypsin-like protease activity

using Ac-Arg-Gly-Lys-AMC is described.

Core Principles of AMC-Based Fluorescence Assays
The fluorogenic substrate Ac-Lys-AMC and its peptide derivatives are instrumental in

measuring enzyme activity. The core principle lies in the quenching of the fluorescence of the

7-amino-4-methylcoumarin (AMC) group when it is part of the intact substrate.[1] Upon

enzymatic cleavage of the amide bond between the lysine residue and the AMC moiety, the

free AMC is released, leading to a significant increase in fluorescence.[2] This increase in

fluorescence is directly proportional to the enzyme's activity and can be monitored in real-time.
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Section 1: Two-Step Histone Deacetylase (HDAC)
and Sirtuin Activity Assay
The most robust application for substrates related to Ac-Lys-AMC is in the determination of

HDAC and sirtuin (Class III HDACs) activity.[3] This is a coupled enzymatic assay where the

deacetylation of a substrate like Ac-Arg-Gly-Lys(Ac)-AMC by an HDAC is followed by the

proteolytic cleavage of the product by a developing enzyme, typically trypsin, to release the

fluorescent AMC molecule.[3][4]

Signaling Pathway Involvement
HDACs are crucial enzymes in the regulation of gene expression by removing acetyl groups

from lysine residues on histones and other proteins, which generally leads to transcriptional

suppression. The dysregulation of HDAC activity is implicated in various diseases, including

cancer, making them significant therapeutic targets. Sirtuins, a class of NAD+-dependent

deacetylases, are involved in aging, cellular metabolism, and stress responses.
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Caption: Overview of HDACs in regulating gene expression.

Experimental Workflow
The two-step HDAC assay workflow begins with the deacetylation of the substrate by the

HDAC enzyme, followed by the cleavage of the deacetylated product by trypsin to release the

fluorescent AMC.
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Two-Step HDAC Activity Assay Workflow

Experimental Steps
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4. Initiate Reaction with Ac-Arg-Gly-Lys(Ac)-AMC Substrate

5. Incubate for Deacetylation
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6. Add Developer (Trypsin) to Stop HDAC Reaction and Cleave Substrate

7. Incubate for AMC Release
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Caption: Workflow for the two-step HDAC/Sirtuin activity assay.
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Plate Reader Settings
Optimal plate reader settings are crucial for sensitive detection of the released AMC

fluorophore.
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Parameter Recommended Setting Notes

Excitation Wavelength 340-380 nm

The optimal excitation

wavelength should be

determined for the specific

instrument, but generally falls

within this range. A common

starting point is 355 nm or 360

nm.

Emission Wavelength 440-460 nm

The emission maximum of free

AMC is consistently reported in

this range. A starting

wavelength of 460 nm is

recommended.

Read Type Kinetic or Endpoint

For determining reaction rates,

a kinetic read (e.g., every 1-2

minutes for 30-60 minutes) is

ideal. For high-throughput

screening, an endpoint reading

after a fixed incubation time is

suitable.

Gain/Sensitivity Optimized for Signal

The gain should be adjusted to

maximize the signal-to-noise

ratio without saturating the

detector. This is typically done

using a positive control well

with high enzyme activity.

Plate Type Black, 96- or 384-well

Black plates are essential to

minimize background

fluorescence and well-to-well

crosstalk.

Temperature 37°C or Room Temperature

The assay temperature should

be consistent and is often set

to 37°C to reflect physiological

conditions.
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Experimental Protocol: HDAC/Sirtuin Activity Assay
This protocol is a general guideline and should be optimized for the specific enzyme and

experimental conditions.

Materials:

Ac-Arg-Gly-Lys(Ac)-AMC substrate

HDAC/Sirtuin enzyme

HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

For Sirtuins: NAD+ is required as a co-substrate.

Developer Solution: Trypsin in HDAC Assay Buffer (a starting concentration of 100 µg/mL is

recommended).

HDAC Inhibitor (e.g., Trichostatin A) for control experiments.

DMSO for dissolving substrate and compounds.

96-well black microplate.

Fluorescence microplate reader.

Procedure:

Reagent Preparation:

Prepare a 10 mM stock solution of Ac-Arg-Gly-Lys(Ac)-AMC in DMSO. Store in aliquots at

-20°C, protected from light.

Dilute the HDAC/Sirtuin enzyme to the desired concentration in cold assay buffer. The

optimal concentration should be determined empirically.

Prepare the Developer Solution containing trypsin.

Assay Setup:
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Add 50 µL of HDAC Assay Buffer to each well.

Add 10 µL of inhibitor dilutions or vehicle (e.g., DMSO) to the appropriate wells.

Add 20 µL of the diluted enzyme solution to all wells except the "No Enzyme Control".

For the "No Enzyme Control", add 20 µL of assay buffer.

Pre-incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.

Reaction Initiation:

Start the reaction by adding 20 µL of the Ac-Arg-Gly-Lys(Ac)-AMC working solution to all

wells. The final substrate concentration should be at or below the Km value for the

enzyme, if known.

HDAC Reaction Incubation:

Incubate the plate at 37°C for 30-60 minutes. This time may require optimization.

Development:

Stop the HDAC reaction and initiate fluorescence development by adding 20 µL of the

Developer Solution to each well.

Incubate at room temperature or 37°C for 15-30 minutes, protected from light.

Fluorescence Measurement:

Read the fluorescence intensity using a microplate reader with the optimized settings

(e.g., Ex: 360 nm, Em: 460 nm).

Section 2: Direct Protease Activity Assay
The deacetylated substrate, Ac-Arg-Gly-Lys-AMC, can be used as a direct fluorogenic

substrate for proteases that cleave after lysine or arginine residues, such as trypsin. In this

single-step assay, the protease directly cleaves the amide bond between lysine and AMC,

releasing the fluorophore.
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Experimental Protocol: Protease Activity Assay
Materials:

Ac-Arg-Gly-Lys-AMC substrate

Protease of interest (e.g., Trypsin)

Protease Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 100 mM NaCl)

Protease Inhibitor for control experiments.

DMSO for dissolving the substrate.

96-well black microplate.

Fluorescence microplate reader.

Procedure:

Reagent Preparation:

Prepare a 10 mM stock solution of Ac-Arg-Gly-Lys-AMC in DMSO and store at -20°C.

Prepare a working solution of the substrate in Protease Assay Buffer. A typical starting

concentration range is 10-100 µM.

Dilute the protease to its optimal concentration in the assay buffer.

Assay Setup:

Add 50 µL of Protease Assay Buffer to each well.

Add 10 µL of inhibitor or buffer to the appropriate wells.

Add 20 µL of the protease solution.

Pre-incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for 10

minutes.
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Reaction Initiation and Measurement:

Initiate the reaction by adding 20 µL of the Ac-Arg-Gly-Lys-AMC working solution to all

wells.

Immediately place the plate in the fluorescence reader and begin kinetic measurements

(e.g., readings every 1-2 minutes for 30-60 minutes) using the settings outlined in the table

above.

Data Presentation and Analysis
All quantitative data should be summarized in structured tables for clear comparison. This

includes enzyme kinetics (Km, Vmax), IC50 values for inhibitors, and signal-to-background

ratios.

Example Data Table:

Condition
Enzyme
Concentration (nM)

Substrate
Concentration (µM)

Initial Rate
(RFU/min)

Positive Control 10 50 1500

No Enzyme Control 0 50 50

Inhibitor X (1 µM) 10 50 300

Inhibitor Y (1 µM) 10 50 800

The initial reaction velocity (V₀) can be determined from the linear portion of the kinetic curve.

For inhibitor studies, the percentage of inhibition can be calculated relative to the vehicle

control, and IC50 values can be determined by plotting the percent inhibition against the

logarithm of the inhibitor concentration. An AMC standard curve can be used to convert the

relative fluorescence units (RFU) to the molar amount of product formed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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